![molecular formula C13H12N4S B8504517 5-(4-Aminophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine](/img/structure/B8504517.png)
5-(4-Aminophenyl)-6-methylthieno[2,3-d]pyrimidin-4-amine
Cat. No. B8504517
M. Wt: 256.33 g/mol
InChI Key: XEYSOBWTYDZKAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07560552B2
Procedure details
A suspension of Example 1D (1.01 g, 3.53 mmol) in ethanol (60 mL), THF (20 mL), and water (10 mL) was treated with NH4Cl (0.19 g, 3.53 mmol) and iron powder (1.18 g, 21.2 mmol), and stirred at 70-80° C. for 1 hour. The mixture was diluted with ethanol (40 mL) and filtered through a pad of diatomaceous earth (Celite®) while still hot. The pad was washed with ethanol and the filtrate was concentrated. The concentrate was diluted with water and extracted three times with ethyl acetate. The combined extracts were washed with brine, dried (MgSO4), filtered, and concentrated to provide 1 g of the desired product. MS (CI) m/e 257 (M+H)+; 1H NMR (300 MHz, DMSO-d6) δ 8.23 (s, 1H); 7.01 (d, J=8.4 Hz, 2H); 6.70 (d, J=8.4 Hz, 2H); 5.39 (s, 2H); 2.27 (s, 3H); Anal. Calcd. for C13H12N4S.0.2C4H8O2.0.2H2O: C, 59.72; H, 5.08; N, 20.19. Found: 59.64; H, 4.99; N, 20.22.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[S:11][C:5]2[N:6]=[CH:7][N:8]=[C:9]([NH2:10])[C:4]=2[C:3]=1[C:12]1[CH:17]=[CH:16][C:15]([N+:18]([O-])=O)=[CH:14][CH:13]=1.O.[NH4+].[Cl-]>C(O)C.C1COCC1.[Fe]>[NH2:18][C:15]1[CH:14]=[CH:13][C:12]([C:3]2[C:4]3[C:9]([NH2:10])=[N:8][CH:7]=[N:6][C:5]=3[S:11][C:2]=2[CH3:1])=[CH:17][CH:16]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1.01 g
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Type
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reactant
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Smiles
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CC1=C(C2=C(N=CN=C2N)S1)C1=CC=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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0.19 g
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Type
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reactant
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Smiles
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[NH4+].[Cl-]
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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C(C)O
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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1.18 g
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Type
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catalyst
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Smiles
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[Fe]
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Step Two
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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75 (± 5) °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at 70-80° C. for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered through a pad of diatomaceous earth (Celite®) while still hot
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WASH
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Type
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WASH
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Details
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The pad was washed with ethanol
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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ADDITION
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Type
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ADDITION
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Details
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The concentrate was diluted with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted three times with ethyl acetate
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WASH
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Type
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WASH
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Details
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The combined extracts were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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NC1=CC=C(C=C1)C1=C(SC=2N=CN=C(C21)N)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1 g | |
| YIELD: CALCULATEDPERCENTYIELD | 110.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
